6-bromo-3-ethyl-2-[(2-methyl-2-propen-1-yl)thio]-4(3H)-quinazolinone

• IUPAC Name: 6-bromo-3-ethyl-2-(2-methylprop-2-enylsulfanyl)quinazolin-4-one
• InChI: InChI=1S/C14H15BrN2OS/c1-4-17-13(18)11-7-10(15)5-6-12(11)16-14(17)19-8-9(2)3/h5-7H,2,4,8H2,1,3H3
• InChI Key: HMDANRBJYPHFJJ-UHFFFAOYSA-N
• Canonical SMILES: CCN1C(=O)C2=C(C=CC(=C2)Br)N=C1SCC(=C)C
• Molecular Formula: C14H15BrN2OS
• Molecular Weight: 339.25 g/mol

Description

6-bromo-3-ethyl-2-[(2-methyl-2-propen-1-yl)thio]-4(3H)-quinazolinone is a chemical compound that has gained significant attention in scientific research due to its potential application in the treatment of various diseases. This compound has a unique chemical structure that makes it an attractive target for synthesis and study.

Mechanism of Action

The mechanism of action of 6-bromo-3-ethyl-2-[(2-methyl-2-propen-1-yl)thio]-4(3H)-quinazolinone is not fully understood. However, studies have suggested that this compound may inhibit the activity of certain enzymes and proteins that are involved in the progression of various diseases.
Biochemical and Physiological Effects:
Studies have shown that this compound has biochemical and physiological effects that make it a promising candidate for further study. This compound has been shown to inhibit the growth of cancer cells and reduce the accumulation of beta-amyloid plaques in the brain, which are associated with Alzheimer's disease.

Advantages and Limitations for Lab Experiments

One advantage of using 6-bromo-3-ethyl-2-[(2-methyl-2-propen-1-yl)thio]-4(3H)-quinazolinone in lab experiments is its unique chemical structure, which makes it an attractive target for synthesis and study. However, one limitation is that the mechanism of action of this compound is not fully understood, which makes it difficult to design experiments that target specific pathways or proteins.

Future Directions

There are several future directions for the study of 6-bromo-3-ethyl-2-[(2-methyl-2-propen-1-yl)thio]-4(3H)-quinazolinone. One direction is to further investigate the mechanism of action of this compound and identify specific pathways or proteins that it targets. Another direction is to study the potential application of this compound in the treatment of other diseases, such as neurodegenerative diseases and autoimmune disorders. Additionally, future research could focus on the synthesis of analogs of this compound to improve its efficacy and reduce any potential side effects.

Synthesis Methods

The synthesis of 6-bromo-3-ethyl-2-[(2-methyl-2-propen-1-yl)thio]-4(3H)-quinazolinone involves the reaction of 2-mercapto-N-ethylquinazolin-4-amine with 2-methyl-2-propen-1-ol in the presence of a catalyst. The resulting product is then treated with bromine to yield the final compound.

Scientific Research Applications

The unique chemical structure of 6-bromo-3-ethyl-2-[(2-methyl-2-propen-1-yl)thio]-4(3H)-quinazolinone makes it an attractive target for scientific research. This compound has been studied for its potential application in the treatment of various diseases, including cancer, Alzheimer's disease, and Parkinson's disease.